2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H24N4O4S/c1-31-16-7-4-6-15(12-16)28-23(30)22-21(18-9-2-3-10-19(18)26-22)27-24(28)33-14-20(29)25-13-17-8-5-11-32-17/h2-4,6-7,9-10,12,17,26H,5,8,11,13-14H2,1H3,(H,25,29)
• InChI Key: AMXOBMNENJVKFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NCC5CCCO5
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

The compound “2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide” is a complex organic molecule. It has a molecular formula of C25H18F2N4O3S and a molecular weight of 492.5 g/mol. The structure of the compound includes a pyrimidoindole core, which is a common structural motif in many bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a methoxyphenyl group, a pyrimidoindole core, and an acetamide group. The presence of these functional groups can significantly influence the compound’s physical and chemical properties, as well as its biological activity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 492.5 g/mol. Other physical and chemical properties such as melting point, solubility, and spectral data (IR, NMR, MS) are not directly mentioned in the available literature.

Scientific Research Applications

Antibacterial and Antifungal Properties

Research has identified derivatives similar to the compound of interest with significant antibacterial and antifungal activities. The study by Debnath & Ganguly (2015) synthesized derivatives evaluated against various pathogenic microorganisms, showing promising results in combating bacterial and fungal infections (Debnath & Ganguly, 2015).

Anticancer Activity

Derivatives of the compound have shown potent anticancer activities. Horishny, Arshad, & Matiychuk (2021) synthesized compounds tested against leukemia cell lines, revealing significant cytotoxic effects (Horishny, Arshad, & Matiychuk, 2021). Additionally, compounds synthesized by Hafez & El-Gazzar (2017) demonstrated potent anticancer activity against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Crystal Structure and Conformation

Studies have also focused on the crystal structure of related compounds, providing insights into their conformation and molecular interactions. For example, research by Subasri et al. (2017) detailed the crystal structures of related compounds, highlighting their folded conformations and molecular inclinations, which are essential for understanding their biological activities (Subasri et al., 2017).

Synthesis and Chemical Reactivity

The synthesis and chemical reactivity of related compounds have been extensively studied, aiming to develop new derivatives with enhanced biological activities. For instance, research by Farouk, Ibrahim, & El-Gohary (2021) investigated the synthesis of novel derivatives, exploring their potential as antibacterial agents (Farouk, Ibrahim, & El-Gohary, 2021).